Cas no 532391-62-1 (1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me)
532391-62-1 structure
Product Name:1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me
CAS No:532391-62-1
MF:C18H15NO5
MW:325.315405130386
CID:6716628
Update Time:2024-03-03
1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me Chemical and Physical Properties
Names and Identifiers
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- (+)-Lindechunine B
- 1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me
-
- Inchi: 1S/C18H15NO5/c20-16-14-9(5-12-18(16)24-7-22-12)3-10-13-8(1-2-19-10)4-11-17(15(13)14)23-6-21-11/h4-5,10,19-20H,1-3,6-7H2
- InChI Key: BHCFQRZCSLOBQJ-UHFFFAOYSA-N
- SMILES: OC1C2=C(CC3C4=C(C=C5C(=C42)OCO5)CCN3)C=C2C=1OCO2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- XLogP3: 1.023
1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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